5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C12H13N7S/c1-9(6-19-8-13-7-15-19)16-12-18-17-11(20-12)10-4-2-3-5-14-10/h2-5,7-9H,6H2,1H3,(H,16,18)
• InChI Key: HWNAVBTVOVJFNM-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC=N1)NC2=NN=C(S2)C3=CC=CC=N3
• Molecular Formula: C12H13N7S
• Molecular Weight: 287.35 g/mol

Description

5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine is not well understood. However, studies have shown that this compound can interact with various biological targets such as enzymes, receptors, and proteins, which may be responsible for its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine has unique biochemical and physiological effects. For example, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to have anticancer activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine in lab experiments is its unique biochemical and physiological effects, which make it a promising candidate for drug discovery and imaging applications. However, one of the limitations of using this compound is its potential toxicity and lack of selectivity for specific biological targets, which may limit its use in certain applications.

Future Directions

There are several future directions for the use of 5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine in scientific research. One direction is to further investigate the mechanism of action of this compound and identify specific biological targets that it interacts with. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, this compound could be further studied for its potential applications in other fields such as materials science and environmental science.

Synthesis Methods

The synthesis of 5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine has been reported in several studies. One such method involves the reaction of 2-amino-5-pyridin-2-yl-1,3,4-thiadiazole with 1-(1,2,4-triazol-1-yl)propan-2-ol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures for several hours. The resulting product is purified by column chromatography or recrystallization to obtain the desired compound.

Scientific Research Applications

5-pyridin-2-yl-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]-1,3,4-thiadiazol-2-amine has been studied for its potential applications in scientific research. One such application is in the field of medicinal chemistry, where this compound has been shown to have potential as a drug candidate for the treatment of various diseases such as cancer, inflammation, and infectious diseases. This compound has also been studied for its potential as a fluorescent probe for imaging applications in biological systems.